Cas no 2248360-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate
• CAS No: 2248360-16-7
• MF: C₁₉H₁₂N₂O₆
• MW: 364.308384895325
• CID: 6545426
• PubChem ID: 165974571
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate
• EN300-6520524
• 2248360-16-7

• Inchi： 1S/C19H12N2O6/c22-15-9-10-16(23)20(15)12-7-5-11(6-8-12)19(26)27-21-17(24)13-3-1-2-4-14(13)18(21)25/h1-8H,9-10H2
• InChI Key： JGBVCKPQXQMTOD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.06953611g/mol
• Monoisotopic Mass: 364.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate (CAS: 2248360-16-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate (CAS: 2248360-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and protein modification. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

One of the key areas of interest is the compound's role as a linker in antibody-drug conjugates (ADCs). The presence of both an isoindole-1,3-dione moiety and a pyrrolidine-2,5-dione group makes it an excellent candidate for conjugation with biomolecules. Recent research published in the Journal of Medicinal Chemistry highlights its efficacy in forming stable bonds with lysine residues on antibodies, thereby facilitating the targeted delivery of cytotoxic payloads to cancer cells. The study also reports improved pharmacokinetic properties compared to traditional linkers, such as reduced off-target effects and enhanced tumor penetration.

In addition to its applications in ADCs, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dioxopyrrolidin-1-yl)benzoate has been investigated for its potential in proteolysis-targeting chimeras (PROTACs). A 2023 study in Nature Chemical Biology demonstrated its utility as a versatile warhead for E3 ubiquitin ligase recruitment. The compound's ability to form covalent bonds with specific protein targets, combined with its modular design, allows for the development of highly selective PROTACs. This opens new avenues for the degradation of previously "undruggable" targets, such as transcription factors and scaffolding proteins.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 2248360-16-7. A team at MIT developed a novel one-pot synthesis method that reduces the number of purification steps and increases overall yield by 30%. This breakthrough, detailed in Organic Process Research & Development, addresses previous challenges related to the compound's instability under acidic conditions and its tendency to form byproducts during traditional synthesis routes.

Looking ahead, researchers are exploring the compound's potential in emerging fields such as targeted protein degradation and chemical biology tools development. Its unique chemical properties make it a valuable asset for creating next-generation therapeutics and research reagents. However, challenges remain, including the need for more comprehensive toxicity studies and the optimization of its physicochemical properties for specific applications. Ongoing research efforts are expected to further elucidate its full potential in the coming years.